N-naphthalen-1-yl-2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)acetamide

• IUPAC Name: N-naphthalen-1-yl-2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)acetamide
• InChI: InChI=1S/C20H15N3O2S/c24-19(21-16-8-3-6-14-5-1-2-7-15(14)16)13-23-20(25)11-10-17(22-23)18-9-4-12-26-18/h1-12H,13H2,(H,21,24)
• InChI Key: JROUFGSOEGGCBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)CN3C(=O)C=CC(=N3)C4=CC=CS4
• Molecular Formula: C20H15N3O2S
• Molecular Weight: 361.4 g/mol

Description

N-naphthalen-1-yl-2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)acetamide, also known as NPTAA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and materials science.

Scientific Research Applications

Anticancer Activity

One of the prominent applications of naphthalene derivatives is their anticancer activity. Compounds like N-(naphthalen-2-yl)acetamide have been synthesized and evaluated for their antiproliferative activities against various human cancer cell lines. For instance, a study highlighted the significant activity of N-(naphthalen-2-yl)-2-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yloxy)acetamide against nasopharyngeal carcinoma cell lines, with specific inhibition of cell proliferation through cell cycle alteration and accumulation in the S phase (I‐Li Chen et al., 2013).

Anti-HIV Activity

Naphthalene derivatives have also been explored for their potential in combating HIV. The synthesis of new naphthalene derivatives has led to the discovery of compounds with significant inhibitory activity against HIV-1 and HIV-2 in MT-4 cells. This research has identified potent inhibitors for the replication of HIV-1, suggesting a new lead in the development of antiviral agents (Nawar S. Hamad et al., 2010).

Anti-inflammatory and Analgesic Effects

Research into naphthalene derivatives has uncovered their potential anti-inflammatory and analgesic effects. Compounds synthesized from naphthalene-based structures have been evaluated for their ability to inhibit inflammation and pain. For example, a study on heterocyclic 1,3,4-oxadiazole and pyrazole novel derivatives, including naphthalene components, revealed significant analgesic and anti-inflammatory effects, highlighting the therapeutic potential of these compounds in managing pain and inflammation (M. Faheem, 2018).

Antibacterial Properties

Additionally, naphthalene derivatives have shown promising antibacterial properties. The synthesis of specific naphthalene-based acetamide derivatives has led to compounds with significant activity against bacterial pathogens. This opens up possibilities for developing new antibacterial agents to combat resistant bacterial strains (K. Ramalingam et al., 2019).